Cas no 635701-33-6 (1-phenyl-2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-phenyl-2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one
• CAS No: 635701-33-6
• MF: C₂₁H₁₆N₄OS
• MW: 372.442942619324
• CID: 5418712
• Update Time: 2025-07-18

1-phenyl-2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-[(4-phenyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• 1-phenyl-2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one

• Inchi： 1S/C21H16N4OS/c26-19(16-8-3-1-4-9-16)15-27-21-24-23-20(17-10-7-13-22-14-17)25(21)18-11-5-2-6-12-18/h1-14H,15H2
• InChI Key： YCMLBNANTPCOQY-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CSC1N(C2=CC=CC=C2)C(C2=CC=CN=C2)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-phenyl-2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one

Introduction to 1-Phenyl-2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one (CAS No. 635701-33-6)

1-Phenyl-2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one, also known by its CAS number 635701-33-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a sulfanyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-Phenyl-2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one is composed of a phenyl group attached to a triazole ring, which is further substituted with a pyridine moiety and a sulfanyl group. The presence of these functional groups imparts unique pharmacological properties to the compound, making it an interesting subject for detailed investigation.

Recent studies have highlighted the potential of 1-Phenyl-2-{4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-ylsulfanyl}ethan-1-one in various biological systems. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders.

In the context of cancer research, 1-Phenyl-2-{4-phenyl-5-(pyridin-3-y)-4H-,2,4-triazol--sulfanyl}ethan--one has been evaluated for its ability to modulate signaling pathways involved in cell proliferation and apoptosis. Studies have demonstrated that this compound can effectively inhibit the activity of key kinases such as PI3K/Akt and MAPK, which are crucial for the survival and growth of cancer cells. This makes it a potential lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 1-Phenyll--{4-Phenyll--5-(pyridin--y)l--4H-,2,4-triazole--y)lsulfany)l}etha)n--one has also shown promise in the treatment of inflammatory conditions. In vitro and in vivo studies have indicated that this compound possesses anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. These findings suggest that it could be developed into an effective therapeutic agent for conditions such as rheumatoid arthritis and other autoimmune disorders.

The pharmacokinetic properties of 1-Phenyll--{4-Phenyll--5-(pyridin--y)l--4H-,2,4-triazole--y)lsulfany)l}etha)n--one have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further enhance its therapeutic potential, researchers have explored various modifications to the chemical structure of 1-Phenyll--{4-Phenyll--5-(pyridin) y-l)-- 4H-,2, 4-t riazo le--) y-l)sulfa ny) l}e tha) n-one. These modifications aim to improve its potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the phenyl or pyridine rings can significantly alter the biological activity of the compound.

In addition to its therapeutic applications, 1-Phe ny) l--) { 4-Phe ny) l--) 5-(pyri din-) y-) 4H-, 2-, 4-t riazo le-) y-) sulfany ly) }e tha-) n-one has also been studied for its potential use as a tool compound in basic research. Its ability to selectively target specific enzymes and receptors makes it valuable for elucidating signaling pathways and understanding disease mechanisms at a molecular level.

The synthesis of 1-Phe ny) l--) { 4-Phe ny) l--) 5-(pyri din-) y-) 4H-, 2-, 4-t riazo le-) y-) sulfany ly) }e tha-) n-one involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of appropriate starting materials such as aryl halides and heterocyclic compounds under controlled conditions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency of these reactions.

In conclusion, 1-Phe ny) l--) { 4-Phe ny) l--) 5-(pyri din-) y-) 4H-, 2-, 4-t riazo le-) y-) sulfany ly) }e tha-) n-one (CAS No. 635701--) ) is a multifaceted compound with significant potential in both therapeutic applications and basic research. Its unique chemical structure and pharmacological properties make it an exciting area of study for chemists and pharmacologists alike. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future developments in drug discovery and medical treatments.